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Compound of Interest

Compound Name: 5-Cyanopyridine-2-carboxylic acid

Cat. No.: B129678 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 5-Cyanopyridine-2-carboxylic acid. The information herein is critical for ensuring

laboratory safety and minimizing risks associated with this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Cyanopyridine-2-carboxylic acid is a hazardous compound requiring stringent safety

measures. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[1]

Hazard Summary Table

Hazard Classification GHS Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[1][2]

Acute Toxicity, Dermal H311 Toxic in contact with skin[1]

Acute Toxicity, Inhalation H331 Toxic if inhaled[1]

Recommended Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to prevent exposure.

PPE Category Recommended Equipment
Justification & Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles are required for all

handling. A face shield must be

worn over goggles when there

is a risk of splashing or dust

generation.

Skin Protection
Chemical-resistant lab coat

and disposable nitrile gloves

A fully buttoned lab coat is

necessary. Disposable nitrile

gloves provide adequate

protection for incidental

contact, but they should be

removed and replaced

immediately after any

contamination. For prolonged

handling, consider double-

gloving.[3]

Respiratory Protection NIOSH-approved respirator

All work with solid 5-

Cyanopyridine-2-carboxylic

acid must be conducted in a

certified chemical fume hood to

control dust and vapors. If

engineering controls are

insufficient, a NIOSH-approved

respirator is required.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for safely handling 5-Cyanopyridine-2-
carboxylic acid.

Preparation and Engineering Controls:
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Designated Area: All handling of this compound must occur in a designated area, such as a

chemical fume hood, to minimize exposure.[4]

Ventilation Check: Before commencing work, ensure the chemical fume hood is functioning

correctly.

Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper,

glassware, and labeled waste containers, before handling the chemical.

Handling Procedure:

Donning PPE: Put on all required PPE as specified in the table above. Inspect gloves for any

defects before use.

Weighing: To minimize inhalation of dust, weigh the solid compound within the chemical

fume hood.[4]

Dissolving: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove PPE in

the correct order to prevent cross-contamination (gloves first, then lab coat, then eye

protection).

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow Diagram
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Diagram 1: Experimental Workflow for Handling 5-Cyanopyridine-2-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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